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Compound of Interest

Compound Name: SP 111

CAS No.: 55602-38-5

Cat. No.: B1236782

Get Quote

To Researchers, Scientists, and Drug Development Professionals:

The following document provides detailed application notes and protocols for the preparation of

stock solutions of SP 111. Due to the critical importance of accurate and reproducible

experimental conditions, these guidelines have been compiled to ensure the consistent

preparation of SP 111 for use in research and development.

Note on the Identity of SP 111: The designation "SP 111" is not a unique identifier for a single

chemical entity in publicly available scientific databases and supplier catalogs. It has been

associated with multiple, distinct substances, including the phenyltropane derivative RTI-111

(Dichloropane), a stimulant research chemical. The following protocols are based on the

properties of RTI-111 (Dichloropane). If you are working with a different compound designated

as SP 111, you must consult the specific product information provided by your supplier.

Quantitative Data Summary
The following table summarizes the key quantitative data for RTI-111 (Dichloropane), which will

be referred to as SP 111 throughout this document.
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Parameter Value Source

Full Chemical Name
(-)-2β-Carbomethoxy-3β-(3,4-

dichlorophenyl)tropane
[1]

Synonyms Dichloropane, O-401, RTI-111 [1]

Molecular Formula C₁₇H₂₁Cl₂NO₂ [1]

Molecular Weight 358.26 g/mol [1]

Appearance White to off-white powder [1]

Solubility

DMSO ≥ 10 mg/mL Estimated

Ethanol Soluble Estimated

Water Insoluble Estimated

Storage of Stock Solution
-20°C for short-term (weeks),

-80°C for long-term (months)
General Recommendation

Experimental Protocols
Safety Precautions
Warning: SP 111 (RTI-111) is a potent psychoactive substance and should be handled with

extreme care. It is intended for research purposes only.

Always work in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and chemical-resistant gloves.

Avoid inhalation of the powder and contact with skin and eyes.

Consult the Safety Data Sheet (SDS) for this compound before handling.

Preparation of a 10 mM Stock Solution in DMSO
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This protocol describes the preparation of 1 mL of a 10 mM stock solution of SP 111 in

dimethyl sulfoxide (DMSO).

Materials:

SP 111 (RTI-111) powder

Anhydrous/molecular biology grade DMSO

Microcentrifuge tubes (1.5 mL or 2 mL)

Calibrated analytical balance

Pipettes and sterile pipette tips

Vortex mixer

Procedure:

Calculate the required mass of SP 111:

To prepare 1 mL of a 10 mM solution, you will need:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (g) = 0.010 mol/L x 0.001 L x 358.26 g/mol

Mass (g) = 0.0035826 g = 3.58 mg

Weigh the SP 111 powder:

Tare a clean, dry microcentrifuge tube on the analytical balance.

Carefully weigh out approximately 3.58 mg of SP 111 powder directly into the tared tube.

Record the exact weight.

Add the solvent:
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Based on the actual weight of the SP 111 powder, calculate the precise volume of DMSO

required to achieve a 10 mM concentration.

Volume (L) = Mass (g) / (Molarity (mol/L) x Molecular Weight ( g/mol ))

Example: If you weighed 3.62 mg of SP 111:

Volume (L) = 0.00362 g / (0.010 mol/L x 358.26 g/mol ) = 0.00101 L = 1010 µL

Using a calibrated pipette, add the calculated volume of DMSO to the microcentrifuge tube

containing the SP 111 powder.

Dissolve the compound:

Cap the tube securely.

Vortex the solution until the SP 111 powder is completely dissolved. Gentle warming in a

37°C water bath can aid dissolution if necessary. Visually inspect the solution to ensure

there are no undissolved particulates.

Storage:

Label the tube clearly with the compound name ("SP 111"), concentration (10 mM),

solvent (DMSO), date of preparation, and your initials.

For short-term storage (up to a few weeks), store the stock solution at -20°C.

For long-term storage, aliquot the stock solution into smaller volumes to avoid repeated

freeze-thaw cycles and store at -80°C.

Visualization of Experimental Workflow
The following diagram illustrates the general workflow for preparing a stock solution and

subsequent working solutions for cell-based assays.
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Stock Solution Preparation

Working Solution Preparation

Calculate Mass of SP 111

Weigh SP 111 Powder

Add DMSO

Vortex to Dissolve
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Thaw Stock Solution
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Caption: Workflow for SP 111 stock and working solution preparation.
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Signaling Pathway
SP 111 (RTI-111) is a dopamine reuptake inhibitor. It binds to the dopamine transporter (DAT)

and blocks the reabsorption of dopamine from the synaptic cleft back into the presynaptic

neuron. This leads to an increase in the extracellular concentration of dopamine, thereby

enhancing dopaminergic neurotransmission.
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Dopamine Receptors

Binding
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Caption: Mechanism of action of SP 111 (RTI-111) as a dopamine reuptake inhibitor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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